7-Amino-3-chloroquinoline-8-carbonitrile
Cat. No. B8740073
M. Wt: 203.63 g/mol
InChI Key: JVFXPIMCVFAUJG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04511393
Procedure details
110 g of 3,7-dichloro-8-cyanoquinoline, 500 ml of methanol and 500 ml of liquid ammonia were heated at 150° C. for 10 hours in an autoclave. The pressure was let down, after which the discharged mixture was filtered under suction, and the solid was recrystallized from methylglycol, in the presence of active charcoal. 54 g of 7-amino-3-chloro-8-cyanoquinoline of melting point 246° C. were obtained. Yield: 53% of theory.
[Compound]
Name
liquid
Quantity
500 mL
Type
reactant
Reaction Step One
Yield
53%
Identifiers
|
REACTION_CXSMILES
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[Cl:1][C:2]1[CH:3]=[N:4][C:5]2[C:10]([CH:11]=1)=[CH:9][CH:8]=[C:7](Cl)[C:6]=2[C:13]#[N:14].[NH3:15]>CO>[NH2:15][C:7]1[C:6]([C:13]#[N:14])=[C:5]2[C:10]([CH:11]=[C:2]([Cl:1])[CH:3]=[N:4]2)=[CH:9][CH:8]=1
|
Inputs
Step One
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Name
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|
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Quantity
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110 g
|
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Type
|
reactant
|
|
Smiles
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ClC=1C=NC2=C(C(=CC=C2C1)Cl)C#N
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[Compound]
|
Name
|
liquid
|
|
Quantity
|
500 mL
|
|
Type
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reactant
|
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Smiles
|
|
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Name
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|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
N
|
|
Name
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|
|
Quantity
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500 mL
|
|
Type
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solvent
|
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Smiles
|
CO
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Conditions
Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
|
Workups
FILTRATION
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Type
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FILTRATION
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|
Details
|
after which the discharged mixture was filtered under suction
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
the solid was recrystallized from methylglycol, in the presence of active charcoal
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
NC1=CC=C2C=C(C=NC2=C1C#N)Cl
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 54 g | |
| YIELD: PERCENTYIELD | 53% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
